Cas no 2171787-23-6 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid
• CAS No: 2171787-23-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6317906
• PubChem ID: 165581507
• Update Time: 2025-10-29

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid
• 2171787-23-6
• EN300-1529050
• 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}butanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-23(25(30)31)28-24(29)13-17(16(2)3)14-27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： KEWUCYUPHNKMHD-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C(=O)O)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic Acid (CAS No. 2171787-23-6)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid, identified by its CAS number 2171787-23-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, exhibits potential applications in the development of novel therapeutic agents and biochemical research tools.

The molecular formula of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid reflects its complex architecture, which includes a fluorene moiety linked to an amino group through a methoxycarbonyl bridge. This structural feature not only contributes to the compound's stability but also enhances its binding affinity to biological targets. The presence of a butanoic acid side chain further extends its functional versatility, making it a valuable scaffold for drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly those aimed at modulating protein-protein interactions and enzyme activities. The unique structural attributes of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid position it as a promising candidate for such applications. Specifically, the fluorene moiety has been widely utilized in the design of probes and inhibitors due to its favorable photophysical properties and high binding affinity to various biological targets.

One of the most compelling aspects of this compound is its potential as a tool for studying protein function and interaction. The methoxycarbonyl group serves as a protecting group for the amino function, allowing for selective modification and conjugation with other biomolecules. This feature is particularly useful in the development of affinity probes and inhibitors that require precise targeting of specific amino acid residues.

The 4-methylpentanamido side chain adds another layer of complexity to the molecule, contributing to its solubility and bioavailability. This structural element is often incorporated into drug candidates to enhance their pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, and excretion (ADME) properties. The combination of these structural features makes 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular docking studies have demonstrated that it can interact with a variety of biological targets, including enzymes and receptors involved in critical cellular pathways. These studies have provided valuable insights into the compound's binding mode and have guided the optimization of its pharmacological properties.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves sophisticated reactions such as amide bond formation, protection-deprotection strategies, and functional group transformations. These synthetic methodologies not only showcase the ingenuity of modern chemical techniques but also highlight the compound's complexity and synthetic challenge.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid (CAS No. 2171787-23-6) is a structurally intricate compound with significant potential in pharmaceutical research and development. Its unique molecular features make it an attractive candidate for designing novel therapeutic agents targeting various diseases. As research in this field continues to evolve, compounds like this are expected to play a pivotal role in advancing our understanding of biological processes and developing next-generation therapeutics.